N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-[bis(2-methoxyethyl)sulfamoyl]benzamide
• InChI: InChI=1S/C28H32N4O5S3/c1-31-13-12-21-24(18-31)39-28(25(21)27-29-22-6-4-5-7-23(22)38-27)30-26(33)19-8-10-20(11-9-19)40(34,35)32(14-16-36-2)15-17-37-3/h4-11H,12-18H2,1-3H3,(H,30,33)
• InChI Key: GBHFYUJAUDAJTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N(CCOC)CCOC
• Molecular Formula: C28H32N4O5S3
• Molecular Weight: 600.8 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C28H32N4O5S3 and its molecular weight is 600.77. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

Research on benzamide derivatives, such as the discovery and evaluation of specific inhibitors, highlights the role of these compounds in inhibiting VEGFR-2 kinase activity. These inhibitors demonstrate significant potential in cancer treatment, specifically in inhibiting tumor growth in lung and colon carcinoma models, showcasing the importance of benzamide derivatives in oncology research (R. Borzilleri et al., 2006).

Thiopeptide Antibiotics

The synthesis of thiopeptide antibiotics, such as amythiamicin D, emphasizes the role of complex benzamide and related compounds in addressing resistant bacterial strains, including MRSA and malaria. This research area underlines the compound's significance in developing new antibiotics leveraging the unique structures for therapeutic purposes (Rachael A. Hughes et al., 2005).

Antimicrobial Activity

Studies on 2-substituted derivatives of benzothiazole and pyrimido[1,3]benzothiazole compounds highlight their potential antimicrobial properties. These derivatives have been evaluated for their effectiveness against various microbial strains, indicating the potential utility of benzamide derivatives in developing new antimicrobial agents (S. G. Badne et al., 2011).

Antiviral and Enzyme Inhibition

The design and synthesis of pyridine-based sulfonamides incorporating benzothiazole and benzimidazole moieties have been explored for their antiviral, antimicrobial, and enzyme inhibition characteristics. Such studies demonstrate the chemical compound's versatility in targeting different biological pathways, suggesting its potential in treating viral infections and modulating enzyme activity for therapeutic benefits (Rasha A. Azzam et al., 2020).